1-Acetoxy-5-chloro-2-methylsulfonylindane

• CAS No.: 500770-87-6
• Molecular Formula: C12H13ClO4S
• Molecular Weight: 288.75 g/mol
• IUPAC Name: (5-chloro-2-methylsulfonyl-2,3-dihydro-1H-inden-1-yl) acetate
• InChI: InChI=1S/C12H13ClO4S/c1-7(14)17-12-10-4-3-9(13)5-8(10)6-11(12)18(2,15)16/h3-5,11-12H,6H2,1-2H3
• InChI Key: AJCXLDHSRAKNIE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1C(CC2=C1C=CC(=C2)Cl)S(=O)(=O)C

Description

1-Acetoxy-5-chloro-2-methylsulfonylindane is a useful research compound. Its molecular formula is C12H13ClO4S and its molecular weight is 288.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.247 g (1 mmol) of 5-chloro-2-methylsulfonylindan-1-ol is dissolved in 5 ml of dichloromethane. 1 ml of pyridine and 1 ml of acetic anhydride are added to the solution, and the reaction mixture is then stirred at room temperature for 2 days. The reaction solution is concentrated completely and the residue is taken up in dichloromethane and extracted with dilute citric acid. The organic phase is separated off, concentrated and purified chromatographically (silica gel; dichloromethane/methanol 20/1). This gives 1-acetoxy-5-chloro-2-methylsulfonylindane of melting point 136° C.